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Compound of Interest

Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide on the safety and handling precautions for 4-
Oxoheptanoic acid (CAS No. 924-97-0). Given the limited availability of a comprehensive

safety data sheet, this guide synthesizes available information and provides general best

practices for handling keto acids in a research and development setting. It is imperative that

users of this chemical conduct a thorough risk assessment prior to its use.

Hazard Identification and Classification
4-Oxoheptanoic acid is classified as a harmful irritant. The GHS classification and associated

precautionary statements are summarized below.

GHS Hazard Pictogram:

alt text

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

P264: Wash hands thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing and eye/face protection.[1]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P302+P352: IF ON SKIN: Wash with plenty of water and soap.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P362+P364: Take off contaminated clothing and wash it before reuse.[1]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1]

Physical and Chemical Properties
A summary of the available physical and chemical data for 4-Oxoheptanoic acid is presented

in the table below. It is important to note that some of this data is predicted and has not been

experimentally confirmed.
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Property Value Source

Molecular Formula C₇H₁₂O₃ [1][2][3][4][5]

Molecular Weight 144.17 g/mol [1][3][4][5]

Physical State Solid [1]

Purity ≥97% [1][3]

CAS Number 924-97-0 [1][2][3][4][5][6]

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Not available

Toxicological Information
Detailed toxicological studies for 4-Oxoheptanoic acid are not readily available. The hazard

statements indicate that it is an irritant to the skin, eyes, and respiratory system. The general

toxicological profile for keto acids suggests that they should be handled with care, assuming

they may be harmful.

Metric Value Species Route

LD50 (Oral) Not available

LD50 (Dermal) Not available

LC50 (Inhalation) Not available

Experimental Protocols: Safe Handling Procedures
Due to its irritant nature, strict adherence to safety protocols is essential when handling 4-
Oxoheptanoic acid. The following procedures are based on general best practices for

laboratory chemicals.
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Personal Protective Equipment (PPE)
A diagram illustrating the necessary PPE for handling chemical compounds is provided below.

Required Personal Protective Equipment

Lab Coat Chemical-Resistant Gloves
(e.g., Nitrile) Safety Goggles or Face Shield NIOSH-Approved Respirator

(if handling powder outside a fume hood)

Click to download full resolution via product page

Required PPE for safe handling of chemical compounds.

Eye Protection: Wear chemical safety goggles or a face shield approved under appropriate

government standards. Hand Protection: Wear appropriate chemical-resistant gloves (e.g.,

nitrile rubber). Inspect gloves before use and use proper glove removal technique to avoid skin

contact. Body Protection: Wear a lab coat or other protective clothing. Respiratory Protection: If

handling as a powder that may become airborne, use a NIOSH/MSHA or European Standard

EN 149 approved respirator.

Engineering Controls
Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, especially when

handling the solid form to avoid dust formation and inhalation. Safety Equipment: Ensure that

eyewash stations and safety showers are in close proximity to the workstation.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling and before breaks.

Do not eat, drink, or smoke in the laboratory.

Storage and Disposal
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Proper storage and disposal are crucial to maintain the integrity of the compound and ensure

safety.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing agents. Disposal: Dispose of waste in

accordance with local, state, and federal regulations. Do not allow the product to enter drains.

Accidental Release and First Aid Measures
Accidental Release
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation. Evacuate personnel to safe areas. Environmental Precautions: Do not let

the product enter drains. Containment and Cleanup: For a solid spill, carefully sweep up the

material to avoid creating dust and place it in a sealed container for disposal. Decontaminate

the spill area thoroughly.

First Aid Measures
The following diagram illustrates the general first aid procedures for chemical exposure.

First Aid for Exposure

Response Actions

Inhalation

Move to fresh air.
Provide oxygen if breathing is difficult.

Skin Contact

Immediately wash with soap and water.
Remove contaminated clothing.

Eye Contact

Rinse with water for at least 15 minutes.
Seek medical attention.

Ingestion

Do NOT induce vomiting.
Seek immediate medical attention.

Click to download full resolution via product page

First aid procedures for chemical exposure.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Consult a physician. Skin Contact: Immediately wash the
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affected area with soap and plenty of water. Remove contaminated clothing. Consult a

physician if irritation persists. Eye Contact: Rinse immediately with plenty of water for at least

15 minutes, also under the eyelids. Seek immediate medical attention. Ingestion: Do NOT

induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.

Fire-Fighting Measures
Specific fire-fighting data for 4-Oxoheptanoic acid is not available. The following are general

guidelines for organic solids.

Measure Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards Emits toxic fumes under fire conditions.

Protective Equipment

Wear self-contained breathing apparatus and

protective clothing to prevent contact with skin

and eyes.

General Experimental Workflow
The following diagram outlines a general workflow for the safe use of a chemical compound in

a laboratory setting.

Start:
Review SDS and
Risk Assessment

Prepare Workspace
and PPE

Weigh Compound
in Fume Hood

Dissolve in
Appropriate Solvent Perform Experiment Decontaminate

Workspace and Glassware
Dispose of Waste

Properly End

Click to download full resolution via product page

General experimental workflow for using a chemical compound.
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Disclaimer: The information provided in this document is intended for guidance and is based on

available data and general laboratory safety principles. A comprehensive Safety Data Sheet

(SDS) for 4-Oxoheptanoic acid with experimentally determined values was not available at

the time of publication. It is crucial to conduct a thorough risk assessment before handling this

chemical and to consult with your institution's safety office. The toxicological properties of this

compound have not been fully investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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